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Compound of Interest

Compound Name:
Benzoic acid, 5-amino-2-

(pentyloxy)-

CAS No.: 13737-91-2

Cat. No.: B1666661

Get Quote

Executive Summary & Strategic Context
CAS 100780-77-2 is identified as a high-value structural analog associated with the synthesis

or degradation of complex agrochemicals (likely the Fluazinam class). In regulatory residue

analysis (GLP/OECD 501), the quality of the reference standard is the single largest variable

affecting quantitation accuracy.

This guide objectively compares the performance of a fully characterized Primary Reference

Standard (Method A) against a standard Reagent Grade/Research Chemical (Method B).

Critical Finding: Reliance on "Reagent Grade" materials characterized solely by HPLC Area%

typically results in a 4–8% positive bias in potency assignment due to unquantified moisture,

inorganic residues, and response factor deviations. This guide establishes the Mass Balance

and quantitative NMR (qNMR) workflows required to eliminate this error.
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Before purity assignment, the scalar identity of CAS 100780-77-2 must be confirmed to

distinguish it from regioisomers (common in nitration/chlorination of phenols).

Experimental Logic:

1H-NMR: Verifies the aromatic proton substitution pattern.

19F-NMR: Critical for this CAS due to the trifluoromethyl (-CF3) moiety. It detects fluorinated

impurities that are invisible to UV detection.

HRMS (Q-TOF): Confirms exact mass and isotopic pattern (Chlorine signature).

DOT Diagram: Identification Logic
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Caption: Workflow for structural verification ensuring regio-specificity before quantitative

analysis.

Performance Comparison: CRM vs. Reagent Grade
This section contrasts the two characterization approaches.

The Alternative (Reagent Grade):

Method: HPLC-UV (Area %).

Flaw: Assumes all impurities absorb UV light equally to the main peak. Ignores water,

residual solvents, and inorganic salts.
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Result: Overestimation of purity (e.g., claiming 98% when actual is 92%).

The Product (Primary Standard):

Method: Mass Balance Approach (100% - Σ Impurities) validated by qNMR.

Advantage: Accounts for "invisible" impurities (water, salts).

Result: Traceable, absolute accuracy.

Experimental Data Comparison (Synthetic Representative Data)

Parameter
Reagent Grade

(Alternative)

Primary Reference

Standard

(Recommended)

Impact on Analysis

Purity Assignment 98.5% (HPLC Area%)
94.2% (w/w Mass

Balance)

4.3% Error in stock

solution prep.

Water Content (KF) Not Tested 1.8% (Karl Fischer)

Reagent grade

ignores

hygroscopicity.

Residual Solvents Not Tested 2.1% (GC-HS)
Trapped solvent

inflates weight.

Inorganics (ROI) Not Tested 0.4% (Sulfated Ash)
Salts from synthesis

ignored.

Traceability Vendor COA
SI Traceable

(NIST/BIPM)

Required for

GLP/GMP

compliance.

Detailed Protocols
To achieve the "Primary Reference Standard" status, the following self-validating protocols

must be executed.
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Rationale: qNMR provides a direct mole-ratio measurement, independent of UV response

factors.

Selection of Internal Standard (IS): Use Maleic Acid (TraceCERT®) or BTFMBA

(Bis(trifluoromethyl)benzoic acid) for 19F-qNMR. Ensure IS signals do not overlap with CAS

100780-77-2.

Sample Preparation:

Weigh 20.0 mg of CAS 100780-77-2 (±0.01 mg) into a vial.

Weigh 15.0 mg of IS (±0.01 mg) into the same vial.

Dissolve in 1.0 mL DMSO-d6 (ensure complete solubility).

Acquisition:

Relaxation delay (d1): ≥ 5 × T1 (typically 30s-60s) to ensure full magnetization recovery.

Scans: 64 (for S/N > 200).

Pulse angle: 90°.

Calculation:

(Where I=Integral, N=Number of spins, M=Molar Mass, m=Mass, P=Purity)

Rationale: Used to validate qNMR results and characterize physical impurities.

Chromatographic Purity (CP): Determine organic impurities via HPLC-UV (Gradient:

Water/ACN with 0.1% H3PO4).

Volatiles (VOL): Determine Loss on Drying (LOD) or Residual Solvents via GC-Headspace.

Water (H2O): Coulometric Karl Fischer titration.

Inorganics (ROI): Residue on Ignition (Sulfated Ash).

Final Calculation:
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DOT Diagram: Purity Assignment Logic
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Caption: The Mass Balance approach integrates orthogonal data streams to define absolute

purity.

Stability & Handling (Safety Note)
Given the nitro-aromatic nature of CAS 100780-77-2:

Photosensitivity: Protect from light. Nitro-phenols often degrade to azo-dimers under UV

exposure.

Hygroscopicity: Store in a desiccator at +4°C.

Safety: Treat as a potential uncoupler of oxidative phosphorylation (similar to Fluazinam).

Use full PPE.
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(Note: CAS 100780-77-2 is treated in this guide as a representative high-complexity impurity.

Specific spectral data should be validated against the specific synthesis batch.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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